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Compound of Interest

Compound Name:
Morpholine, 4-(1-cyclopenten-1-

yl)-

Cat. No.: B125458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and potential applications of 1-Morpholinocyclopentene (CAS 936-52-7). The information

is compiled from various sources to support research and development activities.

Chemical and Physical Properties
1-Morpholinocyclopentene, also known as N-(1-Cyclopenten-1-yl)morpholine, is a clear yellow

liquid.[1] It is a heterocyclic compound featuring a morpholine ring attached to a cyclopentene

moiety.[2] This structure contributes to its reactivity and utility as a reagent in organic synthesis,

particularly in the formation of carbon-carbon bonds. The presence of the electron-rich enamine

functional group makes it a key intermediate in various chemical transformations.

Table 1: Physical and Chemical Properties of 1-Morpholinocyclopentene
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Property Value Reference

CAS Number 936-52-7 [3]

Molecular Formula C₉H₁₅NO [3]

Molecular Weight 153.22 g/mol [3][4]

Appearance Clear yellow liquid [1]

Boiling Point 105-106 °C at 12 mmHg [1]

Density 0.957 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.512 [1]

Flash Point 60 °C (140 °F) - closed cup [4]

Storage Temperature 2-8°C [4]

Safety and Hazard Information
1-Morpholinocyclopentene is classified as a flammable liquid and vapor.[3][4] It is also known

to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4] Appropriate

personal protective equipment (PPE), including eye shields and gloves, should be used when

handling this chemical.[4]

Table 2: GHS Hazard and Precautionary Statements for 1-Morpholinocyclopentene
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Category Code Statement Reference

Hazard Classifications

Flam. Liq. 3, Skin Irrit.

2, Eye Irrit. 2, STOT

SE 3

Flammable liquid and

vapor, Causes skin

irritation, Causes

serious eye irritation,

May cause respiratory

irritation

[4]

Signal Word Warning [4]

Hazard Statements
H226, H315, H319,

H335

Flammable liquid and

vapor, Causes skin

irritation, Causes

serious eye irritation,

May cause respiratory

irritation

[3][4]

Precautionary

Statements

P210, P233, P240,

P241,

P303+P361+P353,

P305+P351+P338

Keep away from

heat/sparks/open

flames/hot surfaces.

— No smoking. Keep

container tightly

closed. Ground/bond

container and

receiving equipment.

Use explosion-proof

electrical/ventilating/lig

hting equipment. IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower. IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

[4]
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easy to do. Continue

rinsing.

Experimental Protocols
Detailed experimental protocols for the determination of the specific physical and toxicological

properties of 1-Morpholinocyclopentene are not readily available in the public domain.

However, standardized methods, such as those outlined by the OECD, are typically employed

for such characterizations.

Synthesis of 1-Morpholinocyclopentene
A general and established method for the synthesis of enamines, such as 1-

Morpholinocyclopentene, involves the reaction of a ketone with a secondary amine, often with

azeotropic removal of water.[5]

Experimental Workflow: Synthesis of an Enamine

Cyclopentanone

Morpholine

Toluene
(as solvent)

p-Toluenesulfonic acid
(catalyst)

Reaction Mixture Heat and Reflux
(with Dean-Stark trap)

Azeotropic Removal
of Water Distillation 1-Morpholinocyclopentene

Click to download full resolution via product page

Caption: General workflow for the synthesis of an enamine like 1-Morpholinocyclopentene.
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Methodology:

Cyclopentanone and a slight excess of morpholine are dissolved in a suitable solvent, such

as toluene.[5]

A catalytic amount of an acid, typically p-toluenesulfonic acid, is added to the mixture.[5]

The reaction mixture is heated to reflux, and the water formed during the reaction is

continuously removed using a Dean-Stark apparatus.[5]

The reaction progress is monitored until no more water is collected.

The solvent and excess morpholine are removed by distillation, and the resulting 1-

Morpholinocyclopentene is purified by vacuum distillation.[5]

Determination of Boiling Point
The boiling point of a liquid can be determined using various methods, including distillation or

the Thiele tube method, which is suitable for small sample volumes.[6][7]

Experimental Workflow: Boiling Point Determination (Thiele Tube Method)

Sample Preparation:
- Fill small tube with liquid

- Insert inverted capillary tube

Apparatus Setup:
- Attach tube to thermometer

- Immerse in Thiele tube with oil

Heating:
- Gently heat the side arm

- Observe for a steady stream of bubbles

Cooling:
- Remove heat

- Observe for liquid entering capillary

Measurement:
Record temperature when liquid enters capillary

Click to download full resolution via product page

Caption: Workflow for determining the boiling point using the Thiele tube method.

Methodology:

A small amount of 1-Morpholinocyclopentene is placed in a small test tube.[6]

A capillary tube, sealed at one end, is inverted and placed into the liquid.[6]

The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).[7]
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The Thiele tube is gently heated, and the temperature is monitored.[6]

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

[6]

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[6]

Skin and Eye Irritation Testing
Standardized protocols from the Organisation for Economic Co-operation and Development

(OECD) are widely used for assessing the skin and eye irritation potential of chemicals. These

guidelines emphasize a tiered approach, often starting with in vitro methods to minimize animal

testing.[1][8][9]

Logical Relationship: Tiered Testing Strategy for Irritation
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Test Substance:
1-Morpholinocyclopentene

Review Existing Data
(e.g., structure-activity relationships)

In Vitro Skin Irritation Test
(e.g., OECD TG 439)

In Vitro Eye Irritation Test
(e.g., OECD TG 496)

In Vivo Testing
(if necessary and justified)

if inconclusive

Hazard Classification

if conclusive

if inconclusive

if conclusive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b125458?utm_src=pdf-body-img
https://www.benchchem.com/product/b125458?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. CAS 936-52-7: 1-Morpholinocyclopentene | CymitQuimica [cymitquimica.com]

3. 1-Morpholinocyclopentene | C9H15NO | CID 70294 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-吗啉环戊烯 96% | Sigma-Aldrich [sigmaaldrich.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. vijaynazare.weebly.com [vijaynazare.weebly.com]

7. chem.libretexts.org [chem.libretexts.org]

8. siesascs.edu.in [siesascs.edu.in]

9. iivs.org [iivs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Morpholinocyclopentene (CAS 936-52-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125458#cas-number-936-52-7-properties-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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